Bunitrolol-D5
Description
Butalbital-D5 (CAS: 145243-96-5) is a deuterium-labeled analog of Butalbital, a barbiturate used clinically for pain management, particularly in combination with acetaminophen or aspirin (e.g., trade names Axocet, Bupap) . The deuterated form serves as a certified reference material (CRM) for analytical methods such as gas chromatography/mass spectrometry (GC/MS) and liquid chromatography/mass spectrometry (LC/MS). Its molecular formula is C₁₁H₁₁D₅N₂O₃, with a molecular weight of 229.29 g/mol . Butalbital-D5 enhances the precision of therapeutic drug monitoring, pharmacokinetic studies, and forensic analyses by minimizing interference from endogenous compounds in biological matrices .
Properties
Molecular Formula |
C₁₄H₁₅D₅N₂O₂ |
|---|---|
Molecular Weight |
253.35 |
Synonyms |
(±)-Bunitrolol; 1-(2-Cyanophenoxy)-2-hydroxy-3-tert-butylaminopropane-D5; 1-tert-Butylamino-3-(2-cyanophenoxy)-2-propanol-D5; 1-tert-Butylamino-3-(2-nitrilophenoxy)-2-propanol-D5; dl-Bunitrolol-D5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison
Key Differences and Similarities
- Therapeutic Class: Butalbital-D5 and Carvedilol-D5 derive from drugs with distinct therapeutic uses (barbiturate vs. beta-blocker), whereas 2-Methyl-3-biphenylmethanol-D5 originates from an insecticide .
- Analytical Utility: All three compounds are used as internal standards to improve quantification accuracy in mass spectrometry. However, their applications diverge based on the parent compound’s domain—clinical toxicology (Butalbital-D5), cardiovascular research (Carvedilol-D5), and environmental chemistry (2-Methyl-3-biphenylmethanol-D5) .
- Molecular Complexity: Carvedilol-D5 has a larger molecular structure (24 carbons) compared to Butalbital-D5 (11 carbons) and 2-Methyl-3-biphenylmethanol-D5 (13 carbons), reflecting differences in parent compound complexity .
Butalbital-D5
- Forensic Analysis : Butalbital-D5 enables precise detection of Butalbital in urine and blood samples, critical for overdose cases and legal investigations .
- Pharmacokinetics : Studies using Butalbital-D5 have clarified the drug’s half-life (35–88 hours) and metabolic pathways, aiding dose optimization .
Carvedilol-D5
2-Methyl-3-biphenylmethanol-D5
- Environmental Monitoring : This compound is pivotal in quantifying Bifenthrin residues in soil and water, addressing regulatory compliance and ecological impact assessments .
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